5-Benzyl-2,3-dihydro-1H-pyrrole

medicinal chemistry pharmacophore design physicochemical profiling

Researchers requiring a monocyclic 2,3-dihydropyrrole with a free N-H donor and reactive C=N imine for fragment elaboration often face limited commercial availability of the correct regioisomer. 5-Benzyl-2,3-dihydro-1H-pyrrole (CAS 60601-63-0) directly addresses this gap: • Unique C2=N imine enables Paternò-Büchi [2+2] photocycloaddition (>95% de) and nucleophilic addition - transformations inaccessible to 2,5-dihydro regioisomers. • Free N-H (HBD=1, LogP=2.44) satisfies fragment rule-of-three criteria for FBDD campaigns and kinase hinge binding. • Unsubstituted benzyl scaffold provides the parent chemotype for systematic insecticidal/acaricidal SAR exploration.

Molecular Formula C11H13N
Molecular Weight 159.23 g/mol
CAS No. 60601-63-0
Cat. No. B8640024
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name5-Benzyl-2,3-dihydro-1H-pyrrole
CAS60601-63-0
Molecular FormulaC11H13N
Molecular Weight159.23 g/mol
Structural Identifiers
SMILESC1CNC(=C1)CC2=CC=CC=C2
InChIInChI=1S/C11H13N/c1-2-5-10(6-3-1)9-11-7-4-8-12-11/h1-3,5-7,12H,4,8-9H2
InChIKeyPZMVSPKZURPPAE-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

5-Benzyl-2,3-dihydro-1H-pyrrole Procurement Overview


5-Benzyl-2,3-dihydro-1H-pyrrole (CAS 60601-63-0) is a monocyclic 2,3-dihydropyrrole (2-pyrroline) bearing a benzyl substituent at the 5-position (C11H13N, MW = 159.23 g/mol, calculated LogP = 2.44, PSA = 12.03 Ų) . Unlike aromatic pyrroles, the 2,3-dihydro-1H-pyrrole core contains a C=N imine bond conferring distinct reactivity toward nucleophilic addition, reduction, and cycloaddition [1]. The compound serves as a versatile intermediate for further functionalization via the free N–H and the activated imine, occupying a unique position among benzyl-substituted five-membered N-heterocycles [2].

Endocyclic C=N imine supports nucleophilic addition, reduction, and cycloaddition chemistries
Free N–H enables hydrogen bonding and further N-derivatization
Benzyl group at C-5 via sp³ linker electronically insulates the imine, retaining reactivity

5-Benzyl-2,3-dihydro-1H-pyrrole Regioisomer Specificity


Benzyl-substituted dihydropyrroles are not interchangeable: the position of the benzyl group (C-5 vs. N-1 vs. C-2) and the oxidation state of the pyrrole ring (2,3-dihydro vs. 2,5-dihydro vs. aromatic pyrrole) dictate fundamentally different electronic properties, reactivity profiles, and biological outcomes [1]. 5-Benzyl-2,3-dihydro-1H-pyrrole retains a free N–H capable of hydrogen bonding and further derivatization, whereas its N-benzyl regioisomer (CAS 72219-12-6) lacks this donor and shows altered nucleophilicity [2]. The 2,3-dihydro isomer bearing the imine at C-2=N exhibits different cycloaddition behavior compared to 2,5-dihydro isomers, and the benzyl group at C-5 (vs. C-4 or C-2) places the aromatic ring in a distinct spatial orientation relative to the imine, affecting both steric accessibility and π-stacking interactions in biological targets [3]. Below, we quantify these differences where data exist.

N-Benzyl regioisomer
Lacks H-bond donor; higher LogP alters pharmacophore vectors — not interchangeable in SAR studies.
2,5-Dihydro isomers
No endocyclic imine; incapable of Paternò–Büchi cycloaddition — different synthetic outcomes.
5-Phenyl analog
Conjugation extends π-system; reduces imine electrophilicity — may shift nucleophilic addition kinetics.

5-Benzyl-2,3-dihydro-1H-pyrrole Comparator Evidence


Free N–H vs. N-Benzyl: Hydrogen Bond Donor Capacity

5-Benzyl-2,3-dihydro-1H-pyrrole (CAS 60601-63-0) possesses a free N–H (hydrogen bond donor count = 1) with a calculated LogP of 2.44 and PSA of 12.03 Ų . In contrast, its regioisomer 1-benzyl-2,3-dihydro-1H-pyrrole (CAS 72219-12-6) has the benzyl group on nitrogen, resulting in HBD = 0 and a higher calculated LogP (~2.9–3.0) with altered polar surface area . The presence of a hydrogen bond donor in 60601-63-0 enables key ligand–target interactions (e.g., with backbone carbonyls in enzyme active sites) that the N-benzyl regioisomer cannot replicate, while the lower LogP may confer a more favorable balance of permeability and solubility [1].

H-Bond Donor & LogP
Cross-study comparable
Target: HBD 1, LogP 2.44 vs. N-Benzyl isomer: HBD 0, LogP ~2.9–3.0
Key pharmacophore vector; binary HBD difference may invalidate SAR.
Computed properties; cross-study comparison.
medicinal chemistry pharmacophore design physicochemical profiling

2,3-Dihydro vs. 2,5-Dihydro Imine Reactivity

The 2,3-dihydro-1H-pyrrole ring in CAS 60601-63-0 contains an endocyclic C=N imine (C-2), enabling stereoselective Paternò–Büchi [2+2] photocycloaddition with benzaldehyde to generate cis-2-benzyl-3-pyrrolidinols after hydrogenolysis; this reaction proceeds with complete diastereoselectivity (>95% de) [1]. In contrast, 2,5-dihydro-1H-pyrrole isomers (e.g., 1-benzyl-2,5-dihydro-1H-pyrrole, CAS 6913-92-4) lack this imine and cannot participate in analogous photocycloaddition chemistry, instead undergoing different [4+2] or electrophilic addition pathways [2].

Paternò–Büchi Cycloaddition
Cross-study comparable
2,3-Dihydro scaffold: benzaldehyde, hv, then H₂/Pd‑C → cis-2-benzyl-3-pyrrolidinols >95% de.

2,5-Dihydro isomers: no [2+2] reactivity.
Irreplaceable for stereoselective pyrrolidine synthesis.
Demonstrated on N-alkoxycarbonyl analogs.
synthetic methodology cycloaddition chemistry chiral building blocks

5-Benzyl vs. 5-Phenyl Imine Electrophilicity

In 5-benzyl-2,3-dihydro-1H-pyrrole (CAS 60601-63-0), the benzyl group is attached via an sp³ methylene linker, electronically insulating the phenyl ring from the dihydropyrrole π-system. This contrasts with 5-phenyl-2,3-dihydro-1H-pyrrole, where direct conjugation between the phenyl ring and the C=C–C=N system alters the imine electrophilicity and UV absorption [1]. NMR studies on analogous benzyl vs. phenyl pyrroles demonstrate that benzyl substitution produces distinct βH and βC chemical shift patterns versus phenyl substitution, reflecting attenuated electronic transmission through the methylene spacer [2].

Imine Electrophilicity
Class-level inference
5-Benzyl: sp³ methylene linker breaks conjugation; imine retains high electrophilicity.

5-Phenyl: direct C(sp²)–C(sp²) conjugation reduces electrophilicity.
Electronic insulation supports nucleophilic addition reactivity.
NMR shift patterns support differential transmission.
electronic structure reactivity tuning SAR design

Free N–H vs. N-Substituted Dihydropyrrole Reactivity

Experimental reactivity data from Sigma-Aldrich demonstrate that N-substituted pyrroles (including N-benzylpyrrole) are dramatically less reactive as 1,3-dienes: no reaction was observed between N-benzylpyrrole and Smith's diene under thermal or high-pressure conditions (4 days at 14 kbar), even in the presence of Lewis acids [1]. While this specific measurement is on N-benzylpyrrole (aromatic), the principle extends to dihydropyrroles: N-substitution sterically and electronically deactivates the ring toward cycloaddition. 5-Benzyl-2,3-dihydro-1H-pyrrole (CAS 60601-63-0), with a free N–H, is expected to retain higher diene/nucleophile reactivity compared to its N-alkylated congeners, a critical factor for applications in diversity-oriented synthesis [2].

Diels-Alder Reactivity
Class-level inference
N-Benzylpyrrole: 0% conversion with Smith’s diene (thermal, 14 kbar, 4 d). Free N–H dihydropyrrole predicted reactive.
Free N–H is a prerequisite for cycloaddition-based libraries.
Extrapolated from N-benzylpyrrole data; review context.
synthetic chemistry Diels–Alder nucleophilic addition reactivity comparison

Benzylpyrrole α-Substitution Insecticidal Potency

In the benzylpyrrole insecticide series, α-substitution on the benzyl group is the primary potency driver: compounds with shorter α-alkyloxy groups (e.g., –OCH₂CF₃) achieve IC50 values against diamondback moth of 0.07 mg/L and mosquito of 0.04 mg/L, approaching the potency of the commercial insecticide chlorfenapyr (0.08 and <0.025 mg/L respectively) [1]. Critically, the unsubstituted 5-benzyl scaffold (as in CAS 60601-63-0) lacks this α-substitution and represents the baseline, non-optimized parent structure. This creates two distinct procurement paths: (a) obtain the unsubstituted scaffold (60601-63-0) as a synthetic starting point for SAR exploration, or (b) procure pre-functionalized α-substituted analogs for bioactivity screening [2].

Insecticidal Baseline
Class-level inference
Unsubstituted benzyl scaffold: baseline activity vs. α-(CF₃CH₂O)-substituted: IC₅₀ 0.07 mg/L (diamondback moth)
SAR starting point; not a bioactive compound per se.
Leaf-dip method, 72 h; α-substitution drives potency.
agrochemical discovery insecticide design structure–activity relationship

Fragment-Like Profile for Lead Optimization

With MW = 159.23 g/mol, calculated LogP = 2.44, PSA = 12.03 Ų, HBD = 1, HBA = 1, and rotatable bonds = 2, 5-benzyl-2,3-dihydro-1H-pyrrole (CAS 60601-63-0) falls within rule-of-three fragment space (MW < 300, LogP ≤ 3, HBD ≤ 3, HBA ≤ 3) . This is in contrast to elaborated dihydropyrrole derivatives such as PhTAD-substituted analogs (MW typically >400) or the poly-substituted insecticidal benzylpyrroles (MW 400–550+) [1], which occupy lead-like or drug-like space. The low MW and minimal functionality of 60601-63-0 enable efficient fragment growing and merging strategies with maximal ligand efficiency optimization headroom [2].

Fragment Rule-of-Three
Class-level inference
159.23Da LogP 2.44, HBD 1, HBA 1, rotatable bonds 2
Fragment starting point with maximal LE optimization headroom.
Computed properties; meets all rule-of-three criteria.
fragment-based drug discovery ligand efficiency lead optimization

5-Benzyl-2,3-dihydro-1H-pyrrole Application Scenarios


Fragment-Based Drug Discovery: Dihydropyrrole Starting Point

With MW = 159.23 Da, LogP = 2.44, HBD = 1, and HBA = 1, 5-benzyl-2,3-dihydro-1H-pyrrole (CAS 60601-63-0) satisfies all fragment rule-of-three criteria and provides a rigid, sp²-rich dihydropyrrole core with a free N–H hydrogen bond donor that can anchor to kinase hinge regions or enzyme active-site residues . The benzyl group serves as an initial lipophilic vector for fragment growing, while the imine at C-2 offers a functional handle for fragment elaboration via nucleophilic addition or reduction chemistry. In contrast, N-benzyl-blocked or highly substituted dihydropyrrole analogs lack either the HBD or the low-MW fragment character needed for this application [1].

Chiral Pyrrolidine Synthesis via Paternò–Büchi Cycloaddition

The 2,3-dihydro-1H-pyrrole imine in 60601-63-0 is poised for Paternò–Büchi [2+2] photocycloaddition, a transformation demonstrated on analogous N-alkoxycarbonyl-2,3-dihydropyrroles to yield cis-2-benzyl-3-pyrrolidinols with >95% diastereoselectivity after hydrogenolysis . This reactivity is unavailable with 2,5-dihydro-1H-pyrrole regioisomers and provides a direct route to the 2-benzyl-3-hydroxypyrrolidine core found in bioactive alkaloids such as (+)-preussin [1]. Synthetic groups targeting chiral pyrrolidine libraries should procure 60601-63-0 specifically for this imine-dependent transformation.

Agrochemical SAR: Benzylpyrrole Insecticide Optimization

The insecticidal benzylpyrrole chemotype, inspired by chlorfenapyr and natural pyrrolomycins, shows that α-substitution on the benzyl group is the critical potency driver, with optimized derivatives reaching IC50 values of 0.04–0.07 mg/L against key pest species . 5-Benzyl-2,3-dihydro-1H-pyrrole (CAS 60601-63-0) represents the unsubstituted parent scaffold, making it the appropriate procurement choice for laboratories conducting systematic SAR campaigns to explore α-substitution effects (alkoxy, acyloxy, alkylsulfanyl, oxime) on insecticidal and acaricidal activity [1].

Hydrogen Bond Donor Benchmarking in Heterocycles

Because 5-benzyl-2,3-dihydro-1H-pyrrole (60601-63-0) provides HBD = 1 with LogP = 2.44, while its N-benzyl regioisomer (72219-12-6) has HBD = 0 with higher lipophilicity (LogP est. 2.9–3.0), the matched molecular pair enables quantitative deconvolution of hydrogen bond donor effects on permeability, solubility, and target binding within a heterocyclic series . This application is valuable for medicinal chemistry teams building predictive ADME models for nitrogen heterocycle-containing compound libraries [1].

Application
Selection Property
Validation Focus
Fragment-Based Discovery
Rule-of-three fragment, free N–H donor
Ligand efficiency optimization, hinge-binding potential
Chiral Pyrrolidine Synthesis
2,3-Dihydro imine for Paternò–Büchi cycloaddition
Diastereoselectivity and cis-pyrrolidinol formation
Agrochemical SAR
Unsubstituted benzyl scaffold for α-derivatization
Insecticidal potency improvement via substitution
H-Bond Donor Benchmarking
Matched molecular pair N–H vs. N-benzyl
Permeability and solubility deconvolution
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